Cas no 98331-17-0 (1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-1-methyl-)

1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-1-methyl- structure
98331-17-0 structure
Product name:1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-1-methyl-
CAS No:98331-17-0
MF:C10H16N2O
MW:180.246842384338
CID:4374058
PubChem ID:13497913

1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-1-methyl-
    • 98331-17-0
    • AKOS008949284
    • N-(tert-Butyl)-1-methyl-1H-pyrrole-2-carboxamide
    • SCHEMBL12669799
    • Inchi: InChI=1S/C10H16N2O/c1-10(2,3)11-9(13)8-6-5-7-12(8)4/h5-7H,1-4H3,(H,11,13)
    • InChI Key: PAEPCNROLWHWAO-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 180.126263138Da
  • Monoisotopic Mass: 180.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 34Ų

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